Cas no 2171774-30-2 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid
• CAS No: 2171774-30-2
• MF: C₂₅H₂₇N₃O₆
• MW: 465.498386621475
• CID: 6122462
• PubChem ID: 165530936
• Update Time: 2025-08-02

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid
• 2171774-30-2
• EN300-1565627
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-4-methyl-5-oxopiperazine-2-carboxylic acid

• Inchi： 1S/C25H27N3O6/c1-27-13-21(24(31)32)28(14-23(27)30)22(29)11-6-12-26-25(33)34-15-20-18-9-4-2-7-16(18)17-8-3-5-10-19(17)20/h2-5,7-10,20-21H,6,11-15H2,1H3,(H,26,33)(H,31,32)
• InChI Key： MFFLRMSJNZFCOE-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(N1CC(N(C)CC1C(=O)O)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 465.18998559g/mol
• Monoisotopic Mass: 465.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 767
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 116Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid

Recent Advances in the Study of 2171774-30-2 and 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic Acid

The chemical compound 2171774-30-2 and its derivative, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug development, especially in the design of novel peptide-based therapeutics. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 2171774-30-2 as a key intermediate in the synthesis of complex peptide derivatives. The compound's unique chemical structure allows for the introduction of various functional groups, making it a versatile building block in medicinal chemistry. Researchers have successfully utilized 2171774-30-2 to synthesize 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid, which exhibits promising bioactivity in preliminary assays. The Fmoc-protected amino acid moiety in this derivative enhances its stability and solubility, facilitating its use in solid-phase peptide synthesis (SPPS).

In vitro studies have demonstrated that 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid interacts with specific biological targets, including enzymes involved in inflammatory pathways. For instance, recent findings suggest that this compound may inhibit the activity of pro-inflammatory cytokines, making it a potential candidate for the treatment of chronic inflammatory diseases. Additionally, its structural similarity to naturally occurring peptides allows it to mimic endogenous ligands, thereby modulating receptor activity in a controlled manner.

The synthesis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid involves a multi-step process, starting with the activation of 2171774-30-2 followed by coupling with appropriate amino acid derivatives. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the purity and structural integrity of the final product. Researchers have also optimized reaction conditions to improve yield and reduce byproduct formation, which is critical for scaling up production for preclinical studies.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. However, the ongoing advancements in peptide engineering and drug delivery systems offer viable solutions to these challenges. For example, the incorporation of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid into nanoparticle-based delivery systems has shown improved pharmacokinetic profiles in animal models.

In conclusion, the study of 2171774-30-2 and its derivative, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-4-methyl-5-oxopiperazine-2-carboxylic acid, represents a significant stride in the field of peptide-based drug discovery. Their unique chemical properties and biological activities make them valuable tools for developing next-generation therapeutics. Future research should focus on elucidating their mechanisms of action, optimizing their pharmacological profiles, and exploring their potential in treating a broader range of diseases.